Cas no 1807090-29-4 (Methyl 3-aminomethyl-5-cyano-2-hydroxybenzoate)

• Product Name: Methyl 3-aminomethyl-5-cyano-2-hydroxybenzoate
• CAS No: 1807090-29-4
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 4962714
• Update Time: 2025-07-21

Methyl 3-aminomethyl-5-cyano-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-aminomethyl-5-cyano-2-hydroxybenzoate

• Inchi： 1S/C10H10N2O3/c1-15-10(14)8-3-6(4-11)2-7(5-12)9(8)13/h2-3,13H,5,12H2,1H3
• InChI Key： JUTNLITWDLOKFJ-UHFFFAOYSA-N
• SMILES： OC1C(C(=O)OC)=CC(C#N)=CC=1CN

Computed Properties

• Exact Mass: 206.06914219 g/mol
• Monoisotopic Mass: 206.06914219 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 96.3
• Molecular Weight: 206.20

Additional information on Methyl 3-aminomethyl-5-cyano-2-hydroxybenzoate

Comprehensive Overview of Methyl 3-aminomethyl-5-cyano-2-hydroxybenzoate (CAS No. 1807090-29-4)

Methyl 3-aminomethyl-5-cyano-2-hydroxybenzoate (CAS No. 1807090-29-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to by its CAS number 1807090-29-4, features a benzoate ester core substituted with a cyano group, an aminomethyl group, and a hydroxyl group, making it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where its hydroxybenzoate scaffold can be leveraged to develop novel therapeutic agents.

The growing demand for Methyl 3-aminomethyl-5-cyano-2-hydroxybenzoate is driven by its relevance in modern medicinal chemistry. With the rise of AI-driven drug discovery and high-throughput screening, compounds like this are increasingly valuable for their ability to serve as building blocks in the design of targeted therapies. Its cyano and aminomethyl functional groups offer multiple sites for chemical modification, enabling researchers to explore diverse pharmacological activities. This aligns with current trends in personalized medicine and green chemistry, where efficiency and sustainability are paramount.

In addition to its pharmaceutical applications, CAS 1807090-29-4 has potential uses in material science. The compound’s aromatic structure and functional groups make it a candidate for developing advanced polymers or coatings with specific properties, such as UV resistance or biodegradability. This versatility has sparked interest among scientists working on sustainable materials and bio-based chemicals, topics that are highly searched in academic and industrial circles.

From a synthetic perspective, the preparation of Methyl 3-aminomethyl-5-cyano-2-hydroxybenzoate involves multi-step organic reactions, often starting from readily available precursors like salicylic acid derivatives. Optimizing its synthesis is a key focus area, as researchers aim to improve yield and reduce environmental impact—a priority in today’s green synthesis initiatives. The compound’s CAS registry number 1807090-29-4 is frequently searched in chemical databases, reflecting its importance in cutting-edge research.

Another area of interest is the compound’s role in catalysis and ligand design. Its ability to coordinate with metal ions or act as a chiral auxiliary makes it valuable in asymmetric synthesis, a field critical for producing enantiomerically pure drugs. This ties into broader discussions about catalytic efficiency and stereoselective reactions, which are hot topics in organic chemistry forums and publications.

As the scientific community continues to explore the potential of Methyl 3-aminomethyl-5-cyano-2-hydroxybenzoate, its CAS No. 1807090-29-4 remains a focal point for innovation. Whether in drug development, material science, or sustainable chemistry, this compound exemplifies the intersection of molecular design and practical application. Its relevance to trending topics like AI-assisted research and circular economy ensures it will remain a subject of study for years to come.